Cas no 139032-38-5 (Benzonitrile, 2-ethoxy-5-ethyl-4-methoxy- (9CI))

• Product name: Benzonitrile, 2-ethoxy-5-ethyl-4-methoxy- (9CI)
• CAS No: 139032-38-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253
• CID: 1023188
• PubChem ID: 45094042

Benzonitrile, 2-ethoxy-5-ethyl-4-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-ethoxy-5-ethyl-4-methoxy- (9CI)
• Benzonitrile, 2-ethoxy-5-ethyl-4-methoxy-
• DB-285694
• 2-Ethoxy-5-ethyl-4-methoxybenzonitrile
• 139032-38-5

• Inchi： InChI=1S/C12H15NO2/c1-4-9-6-10(8-13)12(15-5-2)7-11(9)14-3/h6-7H,4-5H2,1-3H3
• InChI Key： HTTGBRPVEMRTOW-UHFFFAOYSA-N
• SMILES： CCC1=CC(=C(C=C1OC)OCC)C#N

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25